2-amino-5,5-difluorohexanoic acid hydrochloride
Overview
Description
2-Amino-5,5-difluorohexanoic acid hydrochloride (2-AFH) is an important organic compound used in a variety of scientific research and laboratory experiments. It is a non-proteinogenic α-amino acid with a difluoro substituent at the α-position and a hydrochloride group at the carboxylic acid group. 2-AFH is a versatile compound that is widely used in the synthesis of peptides and other organic molecules. It is also used as a biochemical reagent and is an important tool for studying the structure and function of proteins.
Scientific Research Applications
2-amino-5,5-difluorohexanoic acid hydrochloride is widely used in scientific research applications due to its versatile nature. It is used in the synthesis of peptides and other organic molecules, as a biochemical reagent, and as a tool for studying protein structure and function. It is also used in the synthesis of peptide libraries, as a substrate for enzyme-catalyzed reactions, and as a model compound for studying protein-ligand interactions.
Mechanism of Action
The mechanism of action of 2-amino-5,5-difluorohexanoic acid hydrochloride is not fully understood. However, it is believed that the difluoro substituent at the α-position of the molecule increases its solubility in aqueous media and allows it to interact more strongly with proteins and other biomolecules. This increased interaction results in a more efficient binding of the molecule to its target protein or other biomolecule.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of enzymes involved in protein synthesis and degradation, as well as to modulate the activity of ion channels. In addition, it has been shown to have an effect on the expression of certain genes and to regulate the activity of transcription factors.
Advantages and Limitations for Lab Experiments
2-amino-5,5-difluorohexanoic acid hydrochloride is a useful tool for laboratory experiments due to its ease of synthesis and availability. It is also relatively inexpensive, which makes it an attractive option for researchers on a budget. However, there are some limitations to its use in laboratory experiments. For example, it is not soluble in organic solvents and can be difficult to purify. Additionally, it can be toxic at high concentrations.
Future Directions
There are many potential future directions for the use of 2-amino-5,5-difluorohexanoic acid hydrochloride in scientific research and laboratory experiments. These include its use in the development of more efficient peptide synthesis methods, the development of new catalysts for peptide synthesis, the design of new inhibitors for protein synthesis, the study of protein-ligand interactions, and the development of novel therapeutic agents. Additionally, further research is needed to better understand the mechanism of action of this compound and its potential applications in the treatment of diseases.
Synthesis Methods
2-amino-5,5-difluorohexanoic acid hydrochloride can be synthesized from the reaction of 2-aminohexanoic acid and difluoroacetic acid in the presence of a catalyst such as p-toluenesulfonic acid. The reaction is carried out in an aqueous medium at a temperature of 80°C for 5 hours. The product is then isolated by precipitation with methanol or ethanol and purified by recrystallization.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-amino-5,5-difluorohexanoic acid hydrochloride involves the reaction of 2-amino-5,5-difluorohexanoic acid with hydrochloric acid.", "Starting Materials": [ "2-amino-5,5-difluorohexanoic acid", "Hydrochloric acid" ], "Reaction": [ "To a solution of 2-amino-5,5-difluorohexanoic acid in water, add hydrochloric acid dropwise with stirring.", "Heat the reaction mixture to reflux for several hours.", "Cool the mixture and filter the resulting solid.", "Wash the solid with water and dry to obtain 2-amino-5,5-difluorohexanoic acid hydrochloride." ] } | |
CAS RN |
2490401-58-4 |
Molecular Formula |
C6H12ClF2NO2 |
Molecular Weight |
203.6 |
Purity |
95 |
Origin of Product |
United States |
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